Cas no 121065-97-2 (3,5-Dioxo-2-3-(trifluoromethyl)phenyl-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile)

• Product Name: 3,5-Dioxo-2-3-(trifluoromethyl)phenyl-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• CAS No: 121065-97-2
• MF: C₁₁H₅F₃N₄O₂
• MW: 282.178211927414
• MDL: MFCD00274940
• CID: 3060996
• PubChem ID: 2774299
• Update Time: 2025-04-21

3,5-Dioxo-2-3-(trifluoromethyl)phenyl-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>3,5-Dioxo-2,3,4,5-tetrahydro-2-[3-(trifluoromethyl)phenyl]-1,2,4-triazine-6 -carbonitrile
• 6-CYANO-2,3,4,5-TETRAHYDRO-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZIN-3,5-DIONE
• 3,5-DIOXO-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,3,4,5-TETRAHYDRO-1,2,4-TRIAZINE-6-CARBONITRILE
• 3,5-DIOXO-2,3,4,5-TETRAHYDRO-2-[(3-TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZINE-6-CARBONITRILE
• 3,5-Dioxo-2,3,4,5-tetrahydro-2-[3-(trifluoromethyl)phenyl]-1,2,4-triazine-6-carbonitrile97%
• 3,5-Dioxo-2,3,4,5-tetrahydro-2-[3-(trifluoromethyl)phenyl]-1,2,4-triazine-6-carbonitrile 97%
• 3,5-Dioxo-2-(3-(trifluoromethyl)phenyl)-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile
• 121065-97-2
• CS-0329306
• 3,5-dioxo-2-[3-(trifluoromethyl)phenyl]-1,2,4-triazine-6-carbonitrile
• SR-01000640026-1
• 3,5-Dioxo-2,3,4,5-tetrahydro-2-[3-(trifluoromethyl)phenyl]-1,2,4-triazine-6-carbonitrile
• 5K-915
• AKOS005070639
• MFCD00274940
• 3,5-dioxo-2-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazine-6-carbonitrile
• SB73415
• Maybridge1_004998
• CCG-50663
• 6-Cyano-2,3,4,5-tetrahydro-2-3-(trifluoromethyl)phenyl]-1,2,4-triazin-3,5-dione
• HMS555L04
• 3,5-Dioxo-2-3-(trifluoromethyl)phenyl-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile

• MDL： MFCD00274940
• Inchi： 1S/C11H5F3N4O2/c12-11(13,14)6-2-1-3-7(4-6)18-10(20)16-9(19)8(5-15)17-18/h1-4H,(H,16,19,20)
• InChI Key： PHCMSKKECUPGEV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N1C(NC(C(C#N)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 282.03645990Da
• Monoisotopic Mass: 282.03645990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Melting Point: 173-175°C

3,5-Dioxo-2-3-(trifluoromethyl)phenyl-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C